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Compound of Interest

Compound Name: 12-Aminododecanoic Acid

Cat. No.: B106439 Get Quote

Technical Support Center: 12-Aminododecanoic
Acid
Welcome to the technical support center for 12-aminododecanoic acid. This resource is

designed for researchers, scientists, and drug development professionals to address common

challenges encountered during the handling and use of this compound, with a specific focus on

its solubility characteristics.

Frequently Asked Questions (FAQs)
Q1: What is 12-aminododecanoic acid and what are its common applications?

A1: 12-aminododecanoic acid is an omega-amino acid with a 12-carbon aliphatic chain. Its

bifunctional nature, containing both a terminal amine and a carboxylic acid group, makes it a

versatile building block in various scientific fields. Key applications include:

Polymer Synthesis: It is a monomer used in the production of nylon-12 and other

polyamides.

Drug Development: It serves as a flexible aliphatic linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs), which are novel therapeutic agents designed to degrade

specific proteins.[1][2]
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Biochemical Research: It can be used as a chemical probe or modified for use in various

biological studies.

Q2: Why is 12-aminododecanoic acid poorly soluble in some common solvents?

A2: The solubility of 12-aminododecanoic acid is dictated by its molecular structure. It

possesses a long, hydrophobic 11-carbon chain and two polar functional groups (an amino

group and a carboxylic acid group). In neutral aqueous solutions, it exists as a zwitterion, with

both a positive and a negative charge. This can lead to strong intermolecular interactions and a

crystalline structure that is difficult to dissolve. Its long aliphatic chain limits its solubility in polar

solvents like water, while the polar head groups can hinder its dissolution in nonpolar organic

solvents.

Q3: How does pH affect the solubility of 12-aminododecanoic acid in aqueous solutions?

A3: The pH of an aqueous solution has a significant impact on the solubility of 12-
aminododecanoic acid.[3][4][5]

At its isoelectric point (pI), the net charge of the molecule is zero, leading to minimal

repulsion between molecules and thus, the lowest aqueous solubility.

In acidic solutions (low pH), the amino group is protonated (-NH3+), resulting in a net

positive charge and increased solubility in water.

In basic solutions (high pH), the carboxylic acid group is deprotonated (-COO-), leading to a

net negative charge and enhanced aqueous solubility.

Q4: Can heating or sonication improve the solubility of 12-aminododecanoic acid?

A4: Yes, both heating and sonication can aid in the dissolution of 12-aminododecanoic acid.

Heating increases the kinetic energy of both the solvent and solute molecules, which can

help overcome the intermolecular forces in the solid state. However, it is crucial to ensure

that the temperature is not too high to cause degradation of the compound.

Sonication uses ultrasonic waves to agitate the solvent and break down solute particles,

facilitating their interaction with the solvent and speeding up the dissolution process.[6] This
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is particularly useful for preparing supersaturated solutions or for compounds that are slow to

dissolve.

Solubility Data
The following table summarizes the available solubility data for 12-aminododecanoic acid in

various solvents. Please note that solubility can be affected by factors such as temperature,

pH, and the purity of the compound.

Solvent System Concentration Observations

5% Trifluoroacetic Acid (TFA)

in Water
175 mg/mL (812.71 mM) Requires sonication.[6]

Dimethyl Sulfoxide (DMSO) 1.94 mg/mL (9.01 mM)

Requires sonication, warming

to 60°C, and pH adjustment to

3 with 1 M HCl.[6]

Water
163.1 mg/L (at 25 °C,

estimated)
Very slightly soluble.[7][8]

Acetic Acid Soluble [7]

Alcohols (e.g., Methanol,

Ethanol)
Slightly soluble [7]

Methanol 1 mg/mL [9]

Acetonitrile:Acetic Acid 0.1 mg/mL [9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for preparing a stock solution for use in cell-based assays or other

biological experiments where a low concentration of DMSO is tolerable.

Materials:
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12-aminododecanoic acid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heating block set to 60°C

Sonicator

1 M Hydrochloric Acid (HCl)

Procedure:

Weigh out the required amount of 12-aminododecanoic acid. For 1 mL of a 10 mM

solution, you will need 2.15 mg.

Add the appropriate volume of DMSO to the vial containing the 12-aminododecanoic acid.

Add 1 M HCl dropwise while vortexing to adjust the pH to approximately 3.

Warm the solution to 60°C in a water bath or on a heating block for 5-10 minutes.

Sonicate the solution for 10-15 minutes.

Visually inspect the solution to ensure all the solid has dissolved.

Allow the solution to cool to room temperature.

Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Aqueous Solution by pH
Adjustment
This protocol is designed for applications where an organic solvent is not suitable.

Materials:
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12-aminododecanoic acid powder

Deionized water

1 M Sodium Hydroxide (NaOH) or 1 M Hydrochloric Acid (HCl)

pH meter

Stir plate and stir bar

Procedure:

Add the desired amount of 12-aminododecanoic acid to a beaker with deionized water.

Place the beaker on a stir plate and begin stirring.

To dissolve the compound, adjust the pH of the suspension.

For acidic conditions, slowly add 1 M HCl dropwise until the compound dissolves.

For basic conditions, slowly add 1 M NaOH dropwise until the compound dissolves.

Monitor the pH using a calibrated pH meter.

Once the compound is fully dissolved, you can adjust the pH back to the desired value for

your experiment, but be aware that it may precipitate if you approach its isoelectric point.

Sterile filter the solution if required for your application.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Compound does not dissolve

in the chosen solvent.

- The concentration is too

high.- The solvent is not

appropriate.- The compound

has low purity.

- Try a lower concentration.-

Refer to the solubility table and

select a more suitable solvent.-

Use techniques like sonication,

gentle heating, or pH

adjustment.- Verify the purity of

your compound.

A precipitate forms when

adding the stock solution to an

aqueous buffer.

- The final concentration of the

organic solvent (e.g., DMSO)

is too high, causing the

compound to crash out.- The

pH of the final solution is near

the isoelectric point of 12-

aminododecanoic acid.

- Decrease the volume of the

stock solution added to the

buffer.- Prepare a more dilute

stock solution.- Check the pH

of your final solution and adjust

if necessary to be further from

the pI.

The solution is cloudy or hazy.

- The compound is not fully

dissolved and is present as a

fine suspension.- The solution

is supersaturated and may

precipitate over time.

- Increase the duration of

sonication or gentle heating.-

Filter the solution through a

0.22 µm filter to remove any

undissolved particles.- Prepare

a fresh solution at a slightly

lower concentration.

Visualizations
Experimental Workflow: Solubilization of 12-
Aminododecanoic Acid
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Solubilization Workflow for 12-Aminododecanoic Acid

Start with
12-Aminododecanoic Acid Powder

Weigh Compound

Select Appropriate Solvent
(e.g., DMSO, Aqueous Buffer)

Add Solvent

Attempt to Dissolve
(Vortex/Stir)

Check for Complete Dissolution

Solution is Clear

Yes

Incomplete Dissolution

No

Store Solution Appropriately
(-20°C or -80°C)

Troubleshoot:
- Sonicate

- Gentle Heat
- Adjust pH

Re-check Dissolution

Yes

No, consider
another solvent

Ready for Use

Click to download full resolution via product page

Caption: A logical workflow for dissolving 12-aminododecanoic acid.
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Signaling Pathway: Role of 12-Aminododecanoic Acid
as a PROTAC Linker

Mechanism of Action for a PROTAC with a 12-Aminododecanoic Acid Linker

PROTAC Molecule

Protein of Interest (POI) Ligand

12-Aminododecanoic Acid Linker Target Protein of Interest (POI)

binds

E3 Ligase Ligand

E3 Ubiquitin Ligase

binds

Formation of
Ternary Complex

(POI-PROTAC-E3 Ligase)

Ubiquitination of POI

26S Proteasome

targets for

Degradation of POI

Peptide Fragments
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Click to download full resolution via product page

Caption: Role of 12-aminododecanoic acid as a linker in PROTAC-mediated protein

degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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